Cas no 273727-19-8 (4-Methyl-2-4-(trifluoromethyl)phenylbenzoic acid)

• Product Name: 4-Methyl-2-4-(trifluoromethyl)phenylbenzoic acid
• CAS No: 273727-19-8
• MF: C₁₅H₁₁F₃O₂
• MW: 280.241854906082
• MDL: MFCD18425410
• CID: 1430005
• PubChem ID: 11173537
• Update Time: 2025-11-02

4-Methyl-2-4-(trifluoromethyl)phenylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxylic acid, 5-methyl-4'-(trifluoromethyl)-
• MFCD18425410
• 273727-19-8
• CS-0450565
• 5-methyl-4'-(trifluoromethyl)-1,1'-biphenyl-2-carboxylic acid
• AKOS015991431
• SCHEMBL6488781
• GF-0026
• 5-methyl-4'(trifluoromethyl)-1,1'-biphenyl-2-carboxylic acid
• 5-Methyl-4'-(trifluoromethyl)-[1,1'-biphenyl]-2-carboxylicacid
• 5-Methyl-4'-(trifluoromethyl)-[1,1'-biphenyl]-2-carboxylic acid
• 4-methyl-2-[4-(trifluoromethyl)phenyl]benzoic Acid
• 4-Methyl-2-4-(trifluoromethyl)phenylbenzoic acid

• MDL： MFCD18425410
• Inchi： 1S/C15H11F3O2/c1-9-2-7-12(14(19)20)13(8-9)10-3-5-11(6-4-10)15(16,17)18/h2-8H,1H3,(H,19,20)
• InChI Key： FFXVVIXBXBQZLL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=C(C)C=CC=1C(=O)O)(F)F

Computed Properties

• Exact Mass: 280.07113
• Monoisotopic Mass: 280.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Additional information on 4-Methyl-2-4-(trifluoromethyl)phenylbenzoic acid

Comprehensive Overview of 4-Methyl-2-4-(trifluoromethyl)phenylbenzoic acid (CAS No. 273727-19-8)

4-Methyl-2-4-(trifluoromethyl)phenylbenzoic acid (CAS No. 273727-19-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a benzoic acid backbone substituted with a methyl group and a trifluoromethylphenyl moiety, which enhances its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in synthesizing advanced materials and bioactive molecules.

The trifluoromethyl group in 4-Methyl-2-4-(trifluoromethyl)phenylbenzoic acid is a key functional group that contributes to its lipophilicity and metabolic stability, making it a valuable building block in drug discovery. This attribute aligns with the growing demand for fluorinated compounds in modern medicine, as they often exhibit improved bioavailability and target specificity. Recent studies have explored its potential in developing anti-inflammatory agents and enzyme inhibitors, addressing current healthcare challenges such as chronic diseases and antibiotic resistance.

From an industrial perspective, CAS No. 273727-19-8 is also relevant in the synthesis of liquid crystal materials and organic electronic components. The compound’s ability to modify electronic properties makes it a candidate for next-generation OLEDs and flexible displays, topics highly searched in material science forums. Its compatibility with green chemistry principles further boosts its appeal, as industries prioritize sustainable synthesis methods to reduce environmental impact.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 4-Methyl-2-4-(trifluoromethyl)phenylbenzoic acid, ensuring high purity for research and commercial use. Safety data sheets emphasize standard laboratory precautions, though it is not classified under hazardous categories. The compound’s stability under ambient conditions facilitates storage and transportation, a practical advantage for global supply chains.

In summary, 4-Methyl-2-4-(trifluoromethyl)phenylbenzoic acid (CAS No. 273727-19-8) represents a versatile chemical entity with cross-disciplinary applications. Its relevance to drug development, advanced materials, and sustainable chemistry positions it as a compound of enduring scientific and industrial interest. Ongoing research continues to uncover new potentials, ensuring its prominence in future innovations.